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Compound of Interest

Compound Name: NOR116

Cat. No.: B1143032 Get Quote

Audience: Researchers, Materials Scientists, and Polymer Development Professionals

Disclaimer: This document is intended for informational and research purposes only. All safety

precautions and handling guidelines from the manufacturer should be followed when working

with this chemical.

Introduction
NOR116, identified by CAS number 191680-81-6, is a high-performance, non-halogenated

polymer additive.[1][2][3][4][5] It is chemically classified as a monomeric N-alkoxy hindered

amine (NOR HAS), a type of Hindered Amine Light Stabilizer (HALS).[1][2][3][6] Marketed

commercially as Flamestab® NOR 116, this additive is distinguished by its multifunctional

capabilities, serving as both a highly efficient flame retardant and a potent UV and long-term

thermal stabilizer.[1][2][3][4][5][7][8] Its primary applications are in polyolefin-based products

such as fibers, nonwovens, tapes, and films, where it is effective at concentrations as low as

1%.[1][6] NOR116 is valued for its excellent polymer compatibility, high resistance to extraction,

and minimal interaction with acidic residues or other additives.[1][2][3]

Physical and Chemical Properties
The general physical and chemical properties of NOR116 are summarized in the table below.

These values are typical and may vary slightly between suppliers.
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Property Value Test Method / Conditions

CAS Number 191680-81-6 -

Chemical Name

Reaction products of N,N'-

ethane-1,2-diylbis(1,3-

propanediamine),

cyclohexane, peroxidized 4-

butylamino-2,2,6,6-

tetramethylpiperidine and

2,4,6-trichloro-1,3,5-triazine

-

Chemical Class
Triazine derivative / N-alkoxy

Hindered Amine (NOR HAS)
-

Molecular Weight ~2261 g/mol -

Physical Form Off-white granules Visual

Melting Point 108 - 123 °C -

Flash Point > 100 °C -

Vapor Pressure 0.1 MPa at 20°C

Specific Gravity 1.06 -

Bulk Density 0.28 g/ml -

Water Solubility < 40 ppb at 20°C

(Data sourced from multiple references[1][2])

Synthesis
NOR116 is a complex reaction product. The formal chemical name indicates that it is

synthesized from several key precursors: N,N''-1,2-Ethanediylbis-1,3-propanediamine,

cyclohexane, peroxidized N-butyl-2,2,6,6-tetramethyl-4-piperidiamine, and 2,4,6-trichloro-1,3,5-

triazine. The synthesis involves reacting these components to create a high molecular weight,

multifunctional additive. While detailed, proprietary synthesis protocols are not publicly

available, a high-level representation of the process is illustrated below.
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1,3,5-triazine

NOR116
(CAS 191680-81-6)
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High-level synthesis pathway for NOR116.

Mechanism of Action
NOR116 provides dual protection to polymers through two distinct, yet complementary,

chemical mechanisms: flame retardancy via radical scavenging and UV/thermal stabilization

through the Denisov Cycle.

Flame Retardant Mechanism
The flame retardant action of NOR116 is based on its ability to function as a radical scavenger

in both the gas phase and the condensed phase of a burning polymer. During combustion, the

high heat causes the N-O bond in the N-alkoxy amine to cleave, generating a variety of

reactive radicals, including nitroxyl and alkyl radicals.[9] These radicals actively interfere with

the self-propagating radical chain reactions of combustion.

Gas Phase: Volatile radicals released from NOR116 interrupt the exothermic processes in

the flame, quenching highly reactive H• and OH• radicals that are essential for fire

propagation.
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Condensed Phase: In the polymer matrix, the generated radicals trap the polymer alkyl

radicals (P•) and peroxy radicals (POO•), inhibiting the thermal degradation of the polymer

and reducing the production of flammable gases that fuel the fire.

This dual-phase intervention makes NOR116 highly effective, especially in thin applications

where traditional flame retardants may be less efficient.

Flame Retardancy Mechanism of NOR116
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Flame retardancy mechanism of NOR116.

UV and Thermal Stabilization Mechanism (Denisov
Cycle)
As a Hindered Amine Light Stabilizer (HALS), NOR116 protects polymers from degradation

caused by UV radiation and heat. Unlike UV absorbers, HALS do not absorb UV radiation.

Instead, they function by scavenging free radicals formed during the photo-oxidation of the

polymer.[10] This is a regenerative cyclic process known as the Denisov Cycle.

The secondary amine within the HALS structure is oxidized to a stable nitroxyl radical

(>NO•).

This nitroxyl radical traps polymer alkyl radicals (P•) to form an amino ether (>NOP).

The amino ether then reacts with polymer peroxy radicals (POO•), regenerating the nitroxyl

radical (>NO•) and forming stable, non-radical products.

This cycle allows a single HALS molecule to neutralize many free radicals, providing

exceptionally long-lasting stabilization against weathering and thermal aging.[10]
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UV stabilization mechanism of HALS.

Performance Data
NOR116 demonstrates significant efficacy in improving the fire safety and durability of

polyolefins. The following tables summarize key performance metrics reported in technical

literature.

Flame Retardancy Performance
Polymer System NOR116 Loading Test Standard Result / Rating

Polypropylene (PP)

Nonwovens
1.0%

Limiting Oxygen Index

(LOI)
24.2%

Polypropylene (PP)

Nonwovens
1.0% UL 94 VTM-2

Polypropylene (PP)

Nonwovens
1.0% DIN 4102 B1, B2 Pass

Polypropylene (PP)

Nonwovens
1.0% NFPA 701 Pass

(Data sourced from reference[8])

Light and Thermal Stability Performance
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Polymer
System

NOR116
Loading

Test Condition
Performance
Metric

Result

PP Multi-filament

Fibers
1.0%

Thermal Aging at

100°C

Days to

Embrittlement

~250 days (vs.

<50 days for

control)

PP Multi-filament

Fibers
2.0%

Thermal Aging at

100°C

Days to

Embrittlement

~450 days (vs.

<50 days for

control)

PP Multifilaments

(160/40 dtex)
1.0%

Weather-Ometer

(WOM) Ci 65,

BPT 63°C, no

spray

% Retained

Tenacity

>75% after 1000

hours

(Data sourced from reference[8])

Experimental Protocols
The performance of NOR116 is evaluated using standardized testing procedures. Below are

detailed methodologies for key experiments.

Protocol: Limiting Oxygen Index (LOI) Test
Standard: ASTM D2863 / ISO 4589

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion of a material.[11][12]

Methodology:

Specimen Preparation: Prepare a self-supporting specimen of the polymer containing a

specified concentration of NOR116 (e.g., 1.0% by weight). Typical specimen dimensions are

70-150 mm long, 10 ± 0.5 mm wide, and 4 ± 0.5 mm thick.

Apparatus Setup: Place the specimen vertically in a heat-resistant glass chimney. Introduce

a controlled, upward flow of an oxygen/nitrogen mixture from the bottom of the chimney.
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Ignition: Ignite the top edge of the specimen with a propane flame. Remove the ignition

source once the specimen is burning.

Oxygen Adjustment: Start with an oxygen concentration below the expected LOI value.

Observe if the flame self-extinguishes.

Iteration: Incrementally increase the oxygen concentration in subsequent tests with new

specimens until the flame is sustained for a specified period (e.g., 180 seconds) or burns a

specified length of the specimen.[11]

Determination: The LOI is the lowest oxygen concentration, expressed as a volume

percentage, at which the material meets the burning criteria.[13][14] A higher LOI value

indicates better flame resistance.[15]

Protocol: UL 94 Vertical Burn Test
Standard: UL 94

Objective: To assess the flaming and afterglow characteristics of a plastic material after

exposure to a flame source in a vertical orientation.[16][17]

Methodology:

Specimen Preparation: Mold bar specimens (typically 125 x 13 x 3 mm) of the polymer

containing NOR116. Condition the specimens as required by the standard.

Apparatus Setup: Clamp a specimen in a vertical orientation. Place a layer of dry absorbent

surgical cotton on a horizontal surface 300 mm below the specimen.

First Flame Application: Apply a standardized methane flame (20 mm high) to the bottom

edge of the specimen for 10 seconds.[18]

First Observation: Remove the flame and record the afterflame time (t1).

Second Flame Application: Immediately after the afterflame ceases, re-apply the flame for

another 10 seconds.
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Second Observation: Remove the flame and record the second afterflame time (t2) and the

afterglow time (t3). Note if any flaming drips ignite the cotton below.

Classification: Test a total of five specimens. The material is classified as V-0, V-1, or V-2

based on the afterflame times, afterglow time, and whether flaming drips ignite the cotton,

with V-0 being the most flame-retardant classification.[16]

Protocol: Accelerated Weathering Test
Standard: ASTM G155 / ISO 4892-2

Objective: To simulate the damaging effects of sunlight, temperature, and moisture on a

polymer formulation using a laboratory-controlled apparatus (Xenon-Arc Weather-Ometer).

Methodology:

Specimen Preparation: Prepare flat plaques or films of the polymer containing NOR116.

Apparatus Setup: Mount the specimens in the Weather-Ometer (WOM). The apparatus uses

a xenon-arc lamp as the light source to simulate the full spectrum of sunlight.

Test Cycle: Program a specific test cycle that defines the conditions of light exposure,

temperature, and moisture (e.g., water spray, humidity). A common cycle involves continuous

light with a specific irradiance (e.g., 0.55 W/m² at 340 nm), a black panel temperature of

63°C, and controlled humidity.[8]

Exposure: Run the test for a specified duration (e.g., 500, 1000, 2000 hours).

Evaluation: Periodically remove specimens and evaluate changes in physical and aesthetic

properties. Key metrics include:

Color Change (ΔE): Measured using a spectrophotometer.

Gloss Retention: Measured using a gloss meter.

Mechanical Properties: Tensile strength, elongation, and impact resistance are measured

and compared to unexposed control samples.[19]
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General Experimental Workflow
The development and evaluation of a polymer formulation containing NOR116 typically follows

a structured workflow from compounding to final performance testing.
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General workflow for polymer formulation and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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